Cas no 2169234-70-0 (propan-2-yl 3-isothiocyanatopropanoate)

• Product Name: propan-2-yl 3-isothiocyanatopropanoate
• CAS No: 2169234-70-0
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 5812735
• PubChem ID: 165860063
• Update Time: 2025-11-01

propan-2-yl 3-isothiocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-isothiocyanatopropanoate
• EN300-1458815
• 2169234-70-0

• Inchi： 1S/C7H11NO2S/c1-6(2)10-7(9)3-4-8-5-11/h6H,3-4H2,1-2H3
• InChI Key： WUFGPZVFIRVONN-UHFFFAOYSA-N
• SMILES： S=C=NCCC(=O)OC(C)C

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.8Ų

Additional information on propan-2-yl 3-isothiocyanatopropanoate

Propan-2-yl 3-isothiocyanatopropanoate: A Comprehensive Overview

Propan-2-yl 3-isothiocyanatopropanoate, identified by the CAS number 2169234-70-0, is a compound of significant interest in various scientific and industrial applications. This compound, belonging to the class of isothiocyanates, has garnered attention due to its unique chemical properties and potential uses in fields such as agriculture, pharmaceuticals, and materials science. Recent advancements in research have further highlighted its versatility and the need for deeper exploration into its applications.

The structure of propan-2-yl 3-isothiocyanatopropanoate consists of a propanoate group substituted with an isothiocyanato group at the third position. This substitution imparts distinct reactivity and functional properties to the molecule. The compound is known for its stability under certain conditions, making it suitable for various chemical reactions. Its ability to participate in nucleophilic substitutions and other organic transformations has been extensively studied, particularly in the context of synthesizing bioactive compounds.

Recent studies have focused on the role of propan-2-yl 3-isothiocyanatopropanoate in agricultural chemistry. Researchers have explored its potential as a biopesticide, leveraging its ability to inhibit key enzymes in pests. Field trials have demonstrated promising results, suggesting that this compound could serve as an eco-friendly alternative to conventional pesticides. Furthermore, its application in enhancing crop resistance against fungal infections has been a topic of interest, with preliminary data indicating improved plant health and yield.

In the pharmaceutical sector, propan-2-yl 3-isothiocyanatopropanoate has shown potential as an intermediate in drug synthesis. Its role in the development of anti-inflammatory and anticancer agents has been a focal point of recent investigations. Scientists have reported that derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them promising candidates for further preclinical studies. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for therapeutic interventions.

The material science community has also taken notice of propan-2-yl 3-isothiocyanatopropanoate's unique properties. Researchers have explored its use as a building block for synthesizing advanced polymers and coatings. Its ability to form stable bonds under specific conditions has led to innovations in creating high-performance materials with enhanced durability and flexibility. These developments underscore the compound's potential in contributing to the next generation of industrial materials.

From an environmental standpoint, understanding the degradation pathways of propan-2-yl 3-isothiocyanatopropanoate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This characteristic aligns with growing demands for sustainable chemical solutions that minimize environmental footprint.

In conclusion, propan-2-yl 3-isothiocyanatopropanoate, CAS No. 2169234-70-0, stands out as a multifaceted compound with diverse applications across various industries. Its chemical properties, coupled with recent research findings, highlight its potential to address contemporary challenges in agriculture, medicine, and materials science. As ongoing studies continue to unravel its capabilities, this compound is poised to play a pivotal role in shaping future innovations.